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Compound of Interest

Compound Name: RH 795

Cat. No.: B12409352 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and troubleshooting of RH
795 dye for optimal performance in voltage-sensing experiments.

Frequently Asked Questions (FAQs)
Q1: What is RH 795 and what are its primary applications?

RH 795 is a fast-response, potentiometric styryl dye used for functional imaging of neuronal

activity.[1] It is designed to detect changes in membrane potential, making it a valuable tool for

monitoring the electrical activity of neurons and other excitable cells.

Q2: What are the recommended storage conditions for RH 795 dye?

To ensure the longevity and performance of RH 795, it is crucial to adhere to the following

storage guidelines:
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Condition Recommendation Rationale

Temperature Store at -20°C.[1]
Minimizes thermal degradation

of the dye.

Light Protect from light.[1]

RH 795 is photosensitive and

can degrade upon exposure to

light.

Form
Store as a solid (lyophilized

powder) until ready for use.
Maximizes long-term stability.

In Solution

Prepare solutions fresh for

each experiment. If short-term

storage is necessary, store

aliquots at -20°C for no more

than a few weeks, protected

from light. Avoid repeated

freeze-thaw cycles.

The dye is less stable in

solution due to potential

hydrolysis and interactions with

the solvent.

Q3: What is the stability of RH 795 in solution?

RH 795 is soluble in water.[1] However, like many fluorescent dyes, its stability in aqueous

solutions is limited. For optimal results, it is strongly recommended to prepare fresh solutions

for each experiment. If a stock solution must be prepared in advance, it should be stored in

small, single-use aliquots at -20°C and protected from light to minimize degradation.

Q4: How photostable is RH 795?

RH 795 is considered to have relatively good photostability, particularly for long-term imaging

experiments. One study found that RH 795 exhibits weaker and slower phototoxic effects, as

well as slower bleaching, compared to the voltage-sensitive dye Di-4-ANEPPS.[2] This makes

RH 795 a more suitable candidate for experiments requiring prolonged or repeated imaging.[2]

[3]

Troubleshooting Guides
This section addresses common issues encountered during experiments with RH 795 dye.
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Issue 1: Weak or No Fluorescence Signal
A faint or absent signal can be frustrating. The following workflow can help diagnose the cause.
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Start: Weak/No Signal

Check Dye Preparation

Is the dye solution fresh and properly prepared? No, remake solution

Verify Staining Protocol

Yes

No, review protocol

Optimize Imaging Settings

Yes

No, adjust settings

Assess Cell Health

Yes

No, improve cell culture

Solution Found

Yes
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Start: High Background

Review Washing Steps

Are washing steps sufficient? No, increase washes

Check for Autofluorescence

Yes

No, use controls and adjust

Optimize Dye Concentration

Yes

No, perform titration

Adjust Imaging Parameters

Yes

No, optimize settings

Solution Found

Yes
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Prepare Stained Sample

Define Imaging Parameters

Acquire Time-Lapse Series

Measure Fluorescence Intensity

Plot Intensity vs. Time

Calculate Photobleaching Rate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biotium.com [biotium.com]

2. Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of
neuronal activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12409352?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409352?utm_src=pdf-custom-synthesis
https://biotium.com/product/rh795/
https://pubmed.ncbi.nlm.nih.gov/24124505/
https://pubmed.ncbi.nlm.nih.gov/24124505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Current Practice in Using Voltage Imaging to Record Fast Neuronal Activity: Successful
Examples from Invertebrate to Mammalian Studies - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [RH 795 Dye Technical Support Center]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12409352#rh-795-
dye-stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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